2-(2-chlorophenyl)-N-(2,4-dimethylphenyl)acetamide

• Molecular Formula: C16H16ClNO
• Molecular Weight: 273.75 g/mol
• IUPAC Name: 2-(2-chlorophenyl)-N-(2,4-dimethylphenyl)acetamide
• InChI: InChI=1S/C16H16ClNO/c1-11-7-8-15(12(2)9-11)18-16(19)10-13-5-3-4-6-14(13)17/h3-9H,10H2,1-2H3,(H,18,19)
• InChI Key: ZOLNFJKHMRYPAW-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)NC(=O)CC2=CC=CC=C2Cl)C

Description

2-(2-chlorophenyl)-N-(2,4-dimethylphenyl)acetamide is a chemical compound that belongs to the class of acetamides. It is also known as Ketamine or Special K, which is a popular recreational drug. However,

Mechanism of Action

The mechanism of action of 2-(2-chlorophenyl)-N-(2,4-dimethylphenyl)acetamide is not fully understood. It is believed to act on the N-methyl-D-aspartate (NMDA) receptor, which is involved in the regulation of synaptic plasticity and learning and memory. It is also thought to interact with other neurotransmitter systems, such as the dopamine and serotonin systems.
Biochemical and Physiological Effects:
2-(2-chlorophenyl)-N-(2,4-dimethylphenyl)acetamide has been shown to produce a range of biochemical and physiological effects. It has been shown to increase heart rate, blood pressure, and respiratory rate in animals. It has also been shown to increase the release of certain neurotransmitters, such as glutamate and dopamine, in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(2-chlorophenyl)-N-(2,4-dimethylphenyl)acetamide in lab experiments is its ability to induce a dissociative state in animals, which can be useful in studying the neurobiology of consciousness and perception. However, one limitation is that it can be difficult to control the dose and duration of the drug, which can lead to inconsistent results.

Future Directions

There are several future directions for research on 2-(2-chlorophenyl)-N-(2,4-dimethylphenyl)acetamide. One area of interest is its potential use in treating depression and other psychiatric disorders. It has been shown to have rapid antidepressant effects in humans, and further research is needed to understand the underlying mechanisms and potential therapeutic applications. Another area of interest is its potential use in treating chronic pain, as it has been shown to have analgesic effects in animal studies. Additionally, further research is needed to understand the long-term effects of 2-(2-chlorophenyl)-N-(2,4-dimethylphenyl)acetamide on the brain and other organ systems.

Synthesis Methods

2-(2-chlorophenyl)-N-(2,4-dimethylphenyl)acetamide can be synthesized through a multi-step process that involves the reaction of 2-chlorobenzonitrile with 2,4-dimethylphenylmagnesium bromide, followed by the reaction of the resulting intermediate with acetyl chloride. The final product is obtained through purification and recrystallization.

Scientific Research Applications

2-(2-chlorophenyl)-N-(2,4-dimethylphenyl)acetamide has been extensively studied for its potential use in scientific research. It is commonly used as an anesthetic and analgesic agent in animal studies, particularly in rodents and non-human primates. It has been shown to induce a dissociative state, which can be useful in studying the neurobiology of consciousness and perception.